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Introduction
Propionohydrazide, with the IUPAC name propanehydrazide, is a fascinating and versatile

molecule that holds a significant position at the nexus of organic synthesis and medicinal

chemistry.[1] As a derivative of both propionic acid and hydrazine, it belongs to the broader

class of acylhydrazides, which are recognized for their rich reactivity and diverse biological

activities.[2][3] The core structure, featuring a reactive hydrazide moiety (-CONHNH₂) attached

to a propyl group, makes it a valuable building block for the synthesis of a wide array of

heterocyclic compounds and hydrazone derivatives.[2] These resulting molecules have shown

promise in various therapeutic areas, including antimicrobial, antifungal, and anticancer

applications, underscoring the importance of propionohydrazide as a key intermediate in drug

discovery and development.[2] This technical guide aims to provide researchers, scientists, and

drug development professionals with an in-depth understanding of the chemical properties,

structure, synthesis, and applications of propionohydrazide, grounded in established scientific

principles and practical insights.

Chemical Structure and Physicochemical Properties
The chemical identity of propionohydrazide is defined by its molecular structure, which

dictates its physical and chemical behavior. Below is a summary of its key properties.

Diagram of Propionohydrazide's Chemical Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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